Cas no 116193-72-7 (2-Isopropyl-1,3-dioxane-5-carboxylic Acid)
116193-72-7 structure
Product Name:2-Isopropyl-1,3-dioxane-5-carboxylic Acid
CAS No:116193-72-7
MF:C8H14O4
MW:174.194363117218
CID:131117
PubChem ID:19962532
Update Time:2025-04-19
2-Isopropyl-1,3-dioxane-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-5-carboxylicacid, 2-(1-methylethyl)-
- 2-Isopropyl-1,3-dioxane-5-carboxylic Acid
- 1,3-Dioxane-5-carboxylicacid,2-(1-methylethyl)-(9CI)
- 42031-28-7
- DTXSID70921955
- EX-A4792
- TRANS-2-ISOPROPYL-5-CARBOXY-1,3-DIOXANE
- SCHEMBL7749699
- NS00114758
- 2-propan-2-yl-1,3-dioxane-5-carboxylic acid
- 1,3-Dioxane-5-carboxylic acid, 2-(1-methylethyl)-
- 2-(propan-2-yl)-1,3-dioxane-5-carboxylic acid
- FT-0670498
- 116193-72-7
- EC 418-170-3
- trans-2-(1-Methylethyl)-1,3-dioxane-5-carboxylic acid
- DTXSID301214940
- NS00003002
-
- Inchi： 1S/C8H14O4/c1-5(2)8-11-3-6(4-12-8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
- InChI Key： LAMFNZWIXHJCMW-UHFFFAOYSA-N
- SMILES： O1CC(C(=O)O)COC1C(C)C
Computed Properties
- Exact Mass: 174.08900
- Monoisotopic Mass: 174.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 289.6±35.0 °C at 760 mmHg
- Flash Point: 114.8±19.4 °C
- PSA: 55.76000
- LogP: 0.71610
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
2-Isopropyl-1,3-dioxane-5-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Isopropyl-1,3-dioxane-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I824460-100mg |
2-Isopropyl-1,3-dioxane-5-carboxylic Acid |
116193-72-7 | 100mg |
$190.00 | 2023-05-18 | ||
| TRC | I824460-1g |
2-Isopropyl-1,3-dioxane-5-carboxylic Acid |
116193-72-7 | 1g |
$ 1230.00 | 2022-06-04 | ||
| A2B Chem LLC | AA15183-500mg |
1,3-Dioxane-5-carboxylic acid, 2-(1-methylethyl)- |
116193-72-7 | 500mg |
$169.00 | 2024-04-20 | ||
| A2B Chem LLC | AA15183-1g |
1,3-Dioxane-5-carboxylic acid, 2-(1-methylethyl)- |
116193-72-7 | 1g |
$210.00 | 2024-04-20 | ||
| A2B Chem LLC | AA15183-2g |
1,3-Dioxane-5-carboxylic acid, 2-(1-methylethyl)- |
116193-72-7 | 2g |
$275.00 | 2024-04-20 | ||
| A2B Chem LLC | AA15183-5g |
1,3-Dioxane-5-carboxylic acid, 2-(1-methylethyl)- |
116193-72-7 | 5g |
$450.00 | 2024-04-20 | ||
| A2B Chem LLC | AA15183-10g |
1,3-Dioxane-5-carboxylic acid, 2-(1-methylethyl)- |
116193-72-7 | 10g |
$663.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1183027-10g |
2-Isopropyl-1,3-dioxane-5-carboxylic acid |
116193-72-7 | 97% | 10g |
￥6678.00 | 2024-08-09 | |
| TRC | I824460-1000mg |
2-Isopropyl-1,3-dioxane-5-carboxylic Acid |
116193-72-7 | 1g |
$1487.00 | 2023-05-18 |
2-Isopropyl-1,3-dioxane-5-carboxylic Acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
116193-72-7 (2-Isopropyl-1,3-dioxane-5-carboxylic Acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk